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Compound of Interest

Compound Name: Dibenzo[a,c]anthracene-13C6

Cat. No.: B15583946 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potentially hazardous compounds. This guide

provides essential, immediate safety and logistical information for handling

Dibenzo[a,c]anthracene-13C6, a compound demanding meticulous care due to its

carcinogenic properties.

Dibenzo[a,c]anthracene is classified as a probable human carcinogen, and all contact should

be minimized to the lowest possible level.[1] The isotopically labeled Dibenzo[a,c]anthracene-
13C6 should be handled with the same extreme caution as the parent compound. This

document outlines the necessary personal protective equipment (PPE), step-by-step handling

procedures, and proper disposal plans to ensure the safety of laboratory personnel and the

environment.

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required protective gear.
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Body Part
Personal Protective

Equipment

Specifications and

Regulations

Eyes
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin

Chemical-resistant gloves

(Nitrile or Natural Rubber

recommended)

Impervious gloves should be

worn.[1] Safety equipment

suppliers can provide

recommendations on the most

protective material.[1]

Body
Protective clothing (Tyvek® or

equivalent recommended)

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] Contaminated

clothing should be removed

immediately and washed

before reuse.[2]

Respiratory
Particulate filter respirator

(type P2 or equivalent)

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[2][3] Use in

a well-ventilated area,

preferably under a chemical

fume hood.[1]

Operational Plan: A Step-by-Step Handling Protocol
Adherence to a strict, procedural workflow is critical to minimize the risk of exposure during the

handling of Dibenzo[a,c]anthracene-13C6.

1. Preparation and Engineering Controls:
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Work should be conducted in a designated area, such as a chemical fume hood or a Class I,

Type B biological safety hood, to ensure adequate ventilation and containment.[1]

Before starting, ensure all necessary PPE is readily available and in good condition.

Have spill cleanup materials accessible.

2. Handling the Compound:

Avoid the generation of dust.[2] If handling a solid form, moisten the material first to prevent it

from becoming airborne.[1][3][4]

Minimize the amount of substance used.

Keep the container tightly closed when not in use.[2]

3. Post-Handling Procedures:

Wash hands and face thoroughly with soap and water after handling.[1]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and properly store or dispose of PPE. Do not take contaminated work clothes

home.[3]

Emergency Procedures: First Aid
In the event of an accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.

Skin Contact

Immediately wash the affected skin with large

amounts of soap and water.[1] Remove

contaminated clothing and shoes. Get medical

aid.

Inhalation

Move the person to fresh air.[2] If breathing has

stopped, provide artificial respiration.[1][2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink two glasses of water at most.

Seek immediate medical attention.

Disposal Plan: Managing Contaminated Waste
Proper disposal of Dibenzo[a,c]anthracene-13C6 and any contaminated materials is a critical

step in the safety protocol to prevent environmental contamination.

Waste Characterization: Dibenzo[a,c]anthracene is considered a hazardous waste.[1]

Containerization: All waste materials, including contaminated PPE, spill cleanup supplies,

and empty containers, should be placed in a sealed, properly labeled container.[1][3]

Disposal Method: Dispose of the contents and container in accordance with local, regional,

national, and international regulations at an approved waste disposal plant. Do not mix with

other waste. Discharge into the environment must be avoided.

Quantitative Safety Data
The following table summarizes key quantitative data for Dibenzo[a,c]anthracene. Note that

specific exposure limits for the 13C6 isotopologue are not established; therefore, the data for
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the parent compound should be applied.

Parameter Value Reference

Melting Point 205-207 °C (lit.)

Boiling Point 518 °C (lit.)

Carcinogenicity
May cause cancer (Category

1B)
[5]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[3][5]

No occupational exposure limits have been formally established for Dibenzo[a,h]anthracene, a

closely related and well-studied isomer.[1] Therefore, it is imperative to handle

Dibenzo[a,c]anthracene-13C6 as a substance with no safe level of exposure and to reduce all

contact to the lowest possible level.[1]

Visualizing the Workflow: Safe Handling of
Dibenzo[a,c]anthracene-13C6
To further clarify the procedural steps for safely handling Dibenzo[a,c]anthracene-13C6, the

following diagram illustrates the logical workflow from preparation to disposal.
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Preparation & Engineering Controls

Don Appropriate PPE

Chemical Handling in Fume Hood

Post-Handling Procedures

Emergency Procedures (Spill/Exposure)

Decontamination of Surfaces & Equipment

Segregate & Contain Hazardous Waste

Proper Disposal via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibenzo[a,c]anthracene-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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